Cas no 139769-03-2 (1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-)

1,1'-Biphenyl, 4'-chloro-2-isothiocyanato- structure
139769-03-2 structure
Product Name:1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-
CAS No:139769-03-2
MF:C13H8ClNS
MW:245.727320671082
CID:1283503
Update Time:2024-08-03

1,1'-Biphenyl, 4'-chloro-2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-
    • Inchi: 1S/C13H8ClNS/c14-11-7-5-10(6-8-11)12-3-1-2-4-13(12)15-9-16/h1-8H
    • InChI Key: OERWZUFLHJYUSY-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(Cl)C=C2)=CC=CC=C1N=C=S

Computed Properties

  • Exact Mass: 245.00674

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 395.0±25.0 °C(Predicted)
  • PSA: 12.36
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